3-{[(3-{[(4-methoxyphenyl)amino]carbonyl}phenyl)sulfonyl]amino}benzoic acid

• IUPAC Name: 3-[[3-[(4-methoxyphenyl)carbamoyl]phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C21H18N2O6S/c1-29-18-10-8-16(9-11-18)22-20(24)14-4-3-7-19(13-14)30(27,28)23-17-6-2-5-15(12-17)21(25)26/h2-13,23H,1H3,(H,22,24)(H,25,26)
• InChI Key: OJZCJSWPTKVBNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C21H18N2O6S
• Molecular Weight: 426.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex chemical reactions, where enantiomerically pure substances are obtained through specific synthetic routes. For instance, the synthesis of enantiomerically pure (+)- and (-)-2-methoxy-4-(S-methyl-N-[(4-methylphenyl)-sulfonyl]-sulfonimidoyl)-benzoic acid demonstrates the intricate steps required to achieve specific molecular configurations (R. Jonas, H. Wurziger, & E. Merck, 1987).

Molecular Structure Analysis

The molecular structure of compounds closely related to the targeted compound is determined through techniques like X-ray crystallography, which reveals the spatial arrangement of atoms within the molecule. For example, the crystal structure of 2-methoxy-benzoic acid 2-oxo-3-(2,4,6-trimethyl-phenyl)-1-oxa-spiro[4.4]non-3-en-4-yl ester provides insights into the molecule's conformation and electronic structure (Zhao et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include the formation and cleavage of bonds, influenced by various chemical groups' presence. For example, the electrochemical reduction of azo-benzoic acids demonstrates how substituent groups and reaction conditions affect the chemical behavior and reaction pathways of these compounds (Z. Mandić, B. Nigović, & B. Šimunić, 2004).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding a compound's behavior in different environments. Investigations into compounds like (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid provide valuable data on these aspects, further illuminating the characteristics of similar compounds (P. Venkatesan et al., 2016).

Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis and Reactivity : Some studies explore the synthesis and chemical properties of related compounds, highlighting methodologies for creating sulfonamide and benzoic acid derivatives. For instance, research on the cyclization of certain sulfonamide derivatives under various conditions provides insights into chemical reactivity and potential applications in synthesizing complex molecules (Ukrainets et al., 2014).

Biological Activities

• Antimicrobial Properties : Schiff bases derived from 4-aminobenzoic acid and their metal complexes have been investigated for their potential antibacterial activities against medically significant bacterial strains. Such studies underline the relevance of benzoic acid derivatives in developing new antimicrobial agents (Parekh et al., 2005).

Environmental Applications

• Adsorption and Environmental Remediation : Research on the use of chemically modified activated carbons for the adsorption of pollutants from water demonstrates the environmental applications of such compounds. This includes the removal of specific contaminants, indicating the role these compounds can play in water purification and environmental protection (Zhou et al., 2018).

Material Science

• Catalysis and Material Synthesis : The development of catalysts for specific chemical reactions is a significant area of research. For example, sulfonated Schiff base copper(II) complexes have been explored for their efficiency and selectivity in catalyzing alcohol oxidation, pointing towards applications in synthetic chemistry and material science (Hazra et al., 2015).

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on its interactions with biological molecules. If it’s intended for use in a chemical reaction, its mechanism would depend on the reaction conditions and the other reactants present.

Safety and Hazards

Without specific information, it’s difficult to assess the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, which as mentioned earlier, are influenced by its functional groups. It could potentially be used in the development of new materials or pharmaceuticals.